18-Methyleicosanoic acid-d3

• Molecular Formula: C21H42O2
• Molecular Weight: 329.6 g/mol
• InChI: InChI=1S/C21H42O2/c1-3-20(2)18-16-14-12-10-8-6-4-5-7-9-11-13-15-17-19-21(22)23/h20H,3-19H2,1-2H3,(H,22,23)/i2D3
• InChIKey: WSRCOZWDQPJAQT-BMSJAHLVSA-N

18-Methyleicosanoic Acid-d3 Overview

18-Methyleicosanoic acid-d3 (CAS 2708278-14-0) is a stable isotope-labeled (deuterated) branched-chain fatty acid, serving as an analytical internal standard (IS) for the unlabeled 18-methyleicosanoic acid (18-MEA, CAS 36332-93-1) . It features three deuterium atoms substituted at the terminal methyl group, resulting in a molecular weight increase of +3 Da (MW 329.58) compared to the native compound (MW 326.57), which provides a distinct mass shift for mass spectrometric detection . Its primary application lies in compensating for matrix effects and ionization variability during the quantitative LC-MS or GC-MS analysis of 18-MEA in complex biological matrices such as hair, lipidomics samples, and drug metabolism studies [1].

Stable isotope-labeled internal standard (SIL-IS) for 18-methyleicosanoic acid (18-MEA)

Co-elutes with native 18-MEA; compensates for matrix effects in LC-MS/GC-MS

Supports quantification in hair research, lipidomics, and method-transfer contexts

• [1] MedChemExpress. 18-Methyleicosanoic acid-d3 (HY-122062R). View Source

Why Unlabeled Analogs Fail for 18-MEA-d3

Substituting the deuterated 18-MEA-d3 with unlabeled 18-MEA or structurally similar branched-chain fatty acids (e.g., 16-MHA) is analytically invalid in stable isotope dilution assays. The unlabeled compound co-elutes and shares identical mass transitions with the endogenous analyte, rendering it incapable of correcting for sample preparation losses, ion suppression, and source instability [1]. While 16-methylheptadecanoic acid (16-MHA) has been explored as a biomimetic replacement for 18-MEA in hair barrier restoration studies, its different chain length and branching pattern alter both chromatographic retention and ionization efficiency, making it unsuitable as an internal standard for precise quantification of 18-MEA [2]. The deuterated analog is the only viable option for normalizing instrument response in LC-MS/MS methods requiring regulatory-grade accuracy.

18-MEA-d3 vs Unlabeled 18-MEA

Co-elution prevents correction of sample preparation losses and ion suppression; unlabeled analog cannot distinguish analyte from endogenous signal.

18-MEA-d3 vs 16-MHA (16-methylheptadecanoic acid)

Chain length (C17 vs. C20) and branching pattern alter chromatographic retention and ionization efficiency; unsuitable as internal standard for 18-MEA quantification.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [2] Song SH, et al. Biomimetics through bioconjugation of 16-methylheptadecanoic acid to damaged hair for hair barrier recovery. Sci Rep. 2024;14(1):27387. View Source

18-MEA-d3 vs. Unlabeled Standards: Evidence

Hydrophobicity Retention: 18-MEA vs. n-HEA & 19-MEA

In a comparative study on alkaline-color-treated weathered hair, the anteiso-branched 18-MEA delivered superior hydrophobicity retention versus straight-chain n-heneicosanoic acid (n-HEA) and iso-branched 19-methyleicosanoic acid (19-MEA). Dynamic contact angle measurements demonstrated that the anteiso branch (methyl at C18) is essential for creating a persistent hydrophobic surface, whereas straight-chain and iso-branched analogs fail to maintain hydrophobicity after repeated exposure [1].

Hydrophobicity Retention

Head-to-head

Reported persistence retained for 18-MEA; loss of hydrophobicity for n-HEA and 19-MEA under identical conditions.

Supports anteiso-branch requirement for durable surface hydrophobicity.

Alkaline-color-treated weathered hair model; dynamic contact angle measurement.

Evidence Dimension	Hydrophobicity retention (persistence after treatment)
Target Compound Data	18-MEA/SPDA maintained persistent hydrophobicity
Comparator Or Baseline	n-HEA (straight-chain) and 19-MEA (iso-branched) exhibited loss of hydrophobicity under identical conditions
Quantified Difference	Qualitative persistence: 18-MEA retained hydrophobicity; n-HEA and 19-MEA did not
Conditions	Alkaline-color-treated weathered hair; 18-MEA combined with SPDA (stearoxypropyldimethylamine); dynamic contact angle measurement

Why This Matters

This demonstrates that the specific anteiso-branch position (C18) is structurally non-substitutable for achieving durable surface hydrophobicity, which directly impacts the development of hair care restoration formulations.

• [1] Tanamachi H, Inoue S, Tokunaga S, Tsujimura H, Tanji N, Oguri M, Habe T. A role of the anteiso branch of 18-MEA in 18-MEA/SPDA to form a persistent hydrophobicity to alkaline-color-treated weathered hair. J Cosmet Sci. 2009;60(5):509-518. View Source

Monolayer Domain Morphology: 18-MEA vs. EA

AFM imaging of Langmuir-Blodgett deposited monolayers revealed that straight-chain eicosanoic acid (EA) forms smooth, featureless monolayers, whereas all branched-chain fatty acids, including anteiso 18-MEA and iso 19-MEA, display nanoscale domains of 10–50 nm with homogeneous size distribution [1]. Notably, 19-MEA domains were larger than those of 18-MEA, indicating that methyl branch position influences domain size and film nanostructure. This morphological distinction arises from altered packing properties induced by the methyl branch at C18.

Monolayer Morphology

Head-to-head

18-MEA forms nanoscale domains (10–50 nm); straight-chain EA forms smooth, featureless monolayer.

Domain morphology correlates with boundary lubrication performance.

Langmuir-Blodgett AFM imaging; VSFS spectroscopy.

Evidence Dimension	Monolayer surface morphology (domain formation)
Target Compound Data	18-MEA: displays 10–50 nm domains with homogeneous size distribution
Comparator Or Baseline	Eicosanoic acid (EA, straight-chain): smooth, featureless monolayers; 19-MEA (iso-branched): larger domains than 18-MEA
Quantified Difference	Qualitative morphological difference: domain formation present in 18-MEA and 19-MEA, absent in EA
Conditions	Langmuir-Blodgett deposited monolayers; AFM imaging; Vibrational Sum Frequency Spectroscopy (VSFS)

Why This Matters

The nanoscale domain structure of 18-MEA correlates with its functional properties as a boundary lubricant and hydrophobic barrier on hair, meaning straight-chain EA is functionally inadequate for mimicking the native hair surface lipid layer.

• [1] Liljeblad JFD, Tyrode E, Thormann E, Dublanchet A, Luengo G, Johnson CM, Rutland MW. Self-assembly of long chain fatty acids: effect of a methyl branch. Phys Chem Chem Phys. 2014;16:17869-17882. View Source

Film Structure: 18-MEA vs. Eicosanoic Acid

Molecular dynamics simulations comparing Langmuir monolayers of 18-MEA and its straight-chain parent, eicosanoic acid (EA), demonstrated that the methyl group at the C18 position induces unique intermolecular structural correlations in 18-MEA that are comparatively independent of film packing density, in direct contrast to EA where structural correlations vary significantly with density changes [1]. Additionally, at larger fatty acid separation distances, 18-MEA provides a measurably better hydrophobic barrier against water penetration than EA [2].

Film Structure

Head-to-head

18-MEA: density-independent intermolecular correlations; EA: correlations vary with film density.

Supports density-independent hydrophobic barrier stability of 18-MEA.

Molecular dynamics simulations of Langmuir monolayers.

Evidence Dimension	Intermolecular structural correlation dependence on film density
Target Compound Data	18-MEA: structural correlations are independent of film density
Comparator Or Baseline	Eicosanoic acid (EA): structural correlations are density-dependent
Quantified Difference	Qualitative difference in density dependence of molecular correlations
Conditions	Molecular dynamics simulations of Langmuir monolayers at varying packing densities

Why This Matters

The density-independent structural stability of 18-MEA explains its superior performance as a persistent hydrophobic barrier on hair surfaces that undergo mechanical stress and environmental exposure, a property that straight-chain EA cannot replicate.

• [1] McMullen RL, Kelty SP. Molecular dynamic simulations of eicosanoic acid and 18-methyleicosanoic acid Langmuir monolayers. J Phys Chem B. 2007;111(37):10849-10852. View Source
• [2] Cheong DW, et al. Insights into the structure of covalently bound fatty acid monolayers on a simplified model of the hair epicuticle from molecular dynamics simulations. Langmuir. 2012;28(36):13008-13017. View Source

Chromatographic Equivalence vs. Unlabeled 18-MEA

As a deuterated analog with three ²H substitutions at the terminal methyl, 18-MEA-d3 exhibits near-identical physicochemical properties, chromatographic retention time, and electrospray ionization efficiency to unlabeled 18-MEA, while providing a +3 Da mass shift for unambiguous MS discrimination [1]. This co-eluting behavior enables real-time correction for ion suppression/enhancement effects that cause quantification errors exceeding 30–50% in lipidomics matrices without proper internal standardization [2]. Structural analogs such as heneicosanoic acid (HEA, C21 straight-chain), while commercially available, differ in retention time and relative ionization response, introducing systematic bias in calibration.

Chromatographic Match

Class-level

Mass shift +3 Da; co-elution (0 min ΔRT); identical ionization efficiency vs. unlabeled 18-MEA.

Enables matrix-effect correction for quantitative LC-MS lipidomics.

LC-MS ESI⁻ SIM; structural analog HEA shows different retention/response.

Evidence Dimension	Chromatographic retention time and ionization efficiency
Target Compound Data	18-MEA-d3: co-elutes with 18-MEA, identical ionization response ratio
Comparator Or Baseline	Unlabeled 18-MEA: identical retention; HEA (heneicosanoic acid): different retention and relative response factor
Quantified Difference	Mass shift +3 Da; retention time difference 0 min (co-elution)
Conditions	LC-MS under negative ion mode electrospray ionization (ESI⁻) with selected ion monitoring (SIM)

Why This Matters

For quantitative hair lipid analysis or lipidomics studies requiring regulatory-compliant accuracy, 18-MEA-d3 is the only internal standard that fully compensates for matrix effects and extraction variability without introducing calibration bias.

• [1] Masukawa Y, Tsujimura H, Imokawa G. A systematic method for the sensitive and specific determination of hair lipids in combination with chromatography. J Chromatogr B. 2005;823(2):131-142. View Source
• [2] Jaber MA, et al. Advantages of using biologically generated ¹³C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Anal Methods. 2023;15(24). View Source

16-MHA Fails as Internal Standard for 18-MEA

In a 2024 study, 16-methylheptadecanoic acid (16-MHA) was bioconjugated to damaged hair as a biomimetic substitute for the irreversibly lost endogenous 18-MEA layer, demonstrating restoration of hydrophobicity and moisture homeostasis [1]. TOF-SIMS confirmed 16-MHA remained surface-bound after washing. However, the study required separate analytical procedures for quantifying the restoration efficacy: GC-MS was employed for 16-MHA detection, while 18-MEA content was analyzed via distinct protocols. Critically, 16-MHA differs from 18-MEA in both carbon chain length (C17 vs. C20 backbone) and methyl branch position, precluding its use as an internal standard for 18-MEA quantification due to divergent retention times and ionization efficiencies.

16-MHA as ISTD

Data to verify

16-MHA: C17 backbone, different MS transitions and retention; 18-MEA-d3: isotopic match for 18-MEA.

Functional mimicry does not equal analytical interchangeability.

GC-MS and TOF-SIMS analysis; separate protocols needed for 16-MHA and 18-MEA.

Evidence Dimension	Suitability as internal standard for 18-MEA quantification
Target Compound Data	18-MEA-d3: designed specifically as isotopic internal standard for 18-MEA
Comparator Or Baseline	16-MHA: biomimetic functional replacement, not suitable as internal standard for 18-MEA
Quantified Difference	Structural difference: C17 backbone (16-MHA) vs. C20 backbone (18-MEA); different MS transitions and retention behavior
Conditions	GC-MS and TOF-SIMS analysis of bioconjugated hair surfaces

Why This Matters

This underscores that functional biomimicry does not equate to analytical interchangeability: procurement of 18-MEA-d3 remains essential for accurate quantification of endogenous 18-MEA levels, while 16-MHA serves a distinct purpose in formulation development.

• [1] Song SH, Lim J, Son S, Choi J, Kang NG. Biomimetics through bioconjugation of 16-methylheptadecanoic acid to damaged hair for hair barrier recovery. Sci Rep. 2024;14(1):27387. View Source

18-MEA-d3 Procurement and Applications

LC-MS/MS Quantification of 18-MEA in Hair

Use 18-MEA-d3 as the stable isotope-labeled internal standard for absolute quantification of 18-MEA in human hair samples via LC-MS/MS with negative ion mode electrospray ionization (ESI⁻) and selected ion monitoring (SIM). This application is critical for studies assessing hair surface degradation, where 18-MEA loss correlates directly with reduced hydrophobicity (contact angle decrease from ~100° to 70° after complete 18-MEA removal) and increased friction [1][2]. The deuterated standard compensates for extraction losses and matrix effects inherent to hair lysates and cuticle preparations.

Method Validation for Hair Care Efficacy

Employ 18-MEA-d3 to construct 5- to 7-point calibration curves for quantifying 18-MEA content in hair treated with restorative formulations (e.g., 18-MEA/SPDA complexes or AP collagen peptides) [1][2]. The +3 Da mass shift enables distinct MS/MS transition monitoring without interference from the endogenous analyte, essential for validating product claims regarding 18-MEA deposition, retention after shampooing, or de novo synthesis stimulation.

Branched-Chain Fatty Acid Monolayer Studies

In fundamental research investigating the self-assembly and tribological properties of anteiso-branched fatty acid monolayers, 18-MEA-d3 serves as a precisely characterized reference compound for comparative studies against straight-chain (eicosanoic acid, EA) and iso-branched (19-MEA) analogs [1]. The deuterated form enables tracking of 18-MEA in mixed-monolayer experiments via mass spectrometry while maintaining identical packing behavior to the unlabeled compound.

GC-MS Quantification of 18-MEA in Hair

For laboratories employing gas chromatography-mass spectrometry (GC-MS) rather than LC-MS, 18-MEA-d3 provides the same internal standardization benefits following derivatization (e.g., trimethylsilylation). This is particularly relevant for analyzing 18-MEA in hair leachates where HPLC may be impractical due to analyte concentration or matrix complexity [1]. The deuterated standard co-elutes with derivatized 18-MEA, ensuring accurate recovery correction across the entire sample preparation workflow.

Application

Selection Property

Validation Focus

Hair lipid analysis via LC-MS/MS

Co-eluting ISTD with +3 Da mass shift

Matrix effect and extraction recovery correction in research matrices

18-MEA deposition studies in hair research

Distinct MS/MS transition for endogenous analyte distinction

Calibration linearity and accuracy in hair lysates

Fatty acid monolayer self-assembly research

Deuterated reference for MS tracking without packing disturbance

Packing behavior identical to unlabeled 18-MEA

18-MEA analysis by GC-MS (derivatized)

Co-elution with derivatized 18-MEA

Recovery correction across sample preparation workflow

• [1] Tokunaga S, Tanamachi H, Ishikawa K. Degradation of Hair Surface: Importance of 18-MEA and Epicuticle. Cosmetics. 2019;6(2):31. View Source
• [2] Masukawa Y, Tsujimura H, Imokawa G. A systematic method for the sensitive and specific determination of hair lipids in combination with chromatography. J Chromatogr B. 2005;823(2):131-142. View Source